Cas no 1795519-76-4 (2-({[1,1'-biphenyl]-4-yl}formamido)-N-(1-cyanocyclobutyl)-N-methylacetamide)

• Product Name: 2-({[1,1'-biphenyl]-4-yl}formamido)-N-(1-cyanocyclobutyl)-N-methylacetamide
• CAS No: 1795519-76-4
• MF: C₂₁H₂₁N₃O₂
• MW: 347.410344839096
• CID: 6361684
• PubChem ID: 86796909
• Update Time: 2025-10-30

2-({[1,1'-biphenyl]-4-yl}formamido)-N-(1-cyanocyclobutyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 1795519-76-4
• Z1719007000
• 2-({[1,1'-biphenyl]-4-yl}formamido)-N-(1-cyanocyclobutyl)-N-methylacetamide
• N-[2-[(1-cyanocyclobutyl)-methylamino]-2-oxoethyl]-4-phenylbenzamide
• AKOS033563336
• EN300-6593646

• Inchi： 1S/C21H21N3O2/c1-24(21(15-22)12-5-13-21)19(25)14-23-20(26)18-10-8-17(9-11-18)16-6-3-2-4-7-16/h2-4,6-11H,5,12-14H2,1H3,(H,23,26)
• InChI Key： ZFKGZHDIGUAWDR-UHFFFAOYSA-N
• SMILES： O=C(CNC(C1C=CC(C2C=CC=CC=2)=CC=1)=O)N(C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 347.16337692g/mol
• Monoisotopic Mass: 347.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-({[1,1'-biphenyl]-4-yl}formamido)-N-(1-cyanocyclobutyl)-N-methylacetamide

Research Brief on 2-({[1,1'-biphenyl]-4-yl}formamido)-N-(1-cyanocyclobutyl)-N-methylacetamide (CAS: 1795519-76-4)

The compound 2-({[1,1'-biphenyl]-4-yl}formamido)-N-(1-cyanocyclobutyl)-N-methylacetamide (CAS: 1795519-76-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a selective inhibitor of specific protein-protein interactions (PPIs) involved in disease pathways. Its unique chemical structure, featuring a biphenyl formamide moiety and a cyanocyclobutyl group, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding mode, revealing key interactions with target proteins.

In vitro and in vivo studies have demonstrated promising results, particularly in the context of oncology and inflammatory diseases. For instance, the compound has shown potent inhibitory effects on tumor growth in murine models, with minimal off-target toxicity. These findings suggest its potential as a lead compound for further optimization and clinical development.

The synthesis of 2-({[1,1'-biphenyl]-4-yl}formamido)-N-(1-cyanocyclobutyl)-N-methylacetamide has been optimized to improve yield and purity, with recent protocols emphasizing green chemistry principles. Scalability and cost-effectiveness remain key considerations for its potential industrial production.

Despite these advancements, challenges such as pharmacokinetic properties and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry are essential to accelerate the translation of this compound into viable therapeutic agents.

In conclusion, 2-({[1,1'-biphenyl]-4-yl}formamido)-N-(1-cyanocyclobutyl)-N-methylacetamide represents a promising candidate in drug discovery, with its unique mechanism of action and favorable preclinical data warranting further investigation. Continued research will be crucial to fully realize its therapeutic potential.